Cas no 1260790-17-7 ((3,3-Difluorocyclopentyl)methanamine)

• Product Name: (3,3-Difluorocyclopentyl)methanamine
• CAS No: 1260790-17-7
• MF: C₆H₁₁F₂N
• MW: 135.15504860878
• MDL: MFCD16036684
• CID: 1016112
• PubChem ID: 71463765
• Update Time: 2025-10-29

(3,3-Difluorocyclopentyl)methanamine Chemical and Physical Properties

Names and Identifiers

• (3,3-Difluorocyclopentyl)methanamine
• C-(3,3-Difluoro-cyclopentyl)-methylamine
• AS-51069
• SB20717
• DTXSID20855675
• Cyclopentanemethanamine, 3,3-difluoro-
• SCHEMBL19744251
• MBNJAGKPJGONBM-UHFFFAOYSA-N
• DB-344644
• A850320
• CS-0053395
• 1260790-17-7
• P11835
• SB20718
• AKOS016009074
• AMY6034
• 1-(3,3-Difluorocyclopentyl)methanamine
• PB18144
• MFCD16036684
• F8888-7678
• EN300-136202

• MDL： MFCD16036684
• Inchi： 1S/C6H11F2N/c7-6(8)2-1-5(3-6)4-9/h5H,1-4,9H2
• InChI Key： MBNJAGKPJGONBM-UHFFFAOYSA-N
• SMILES： FC1(CCC(CN)C1)F

Computed Properties

• Exact Mass: 135.08595568g/mol
• Monoisotopic Mass: 135.08595568g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 9
• Rotatable Bond Count: 1
• Complexity: 103
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.1
• Topological Polar Surface Area: 26Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organohalogen compounds Organofluorides

Additional information on (3,3-Difluorocyclopentyl)methanamine

Introduction to (3,3-Difluorocyclopentyl)methanamine (CAS No. 1260790-17-7)

(3,3-Difluorocyclopentyl)methanamine, with the CAS number 1260790-17-7, is a fluorinated cyclopentylamine derivative that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound, characterized by its unique structural motif, exhibits promising properties that make it a valuable candidate for further exploration in drug development.

The molecular structure of (3,3-Difluorocyclopentyl)methanamine consists of a cyclopentane ring substituted with two fluorine atoms at the 3-position, linked to an amine group via a methylene bridge. This specific arrangement imparts distinct electronic and steric properties to the molecule, which are critical for its potential biological activity. The presence of fluorine atoms is particularly noteworthy, as fluorine is widely recognized for its ability to modulate metabolic stability, binding affinity, and pharmacokinetic profiles of pharmaceutical compounds.

In recent years, there has been a growing interest in fluorinated amines due to their versatile applications in medicinal chemistry. These compounds often exhibit enhanced bioavailability and improved resistance to metabolic degradation, making them attractive for the design of novel therapeutics. The research on (3,3-Difluorocyclopentyl)methanamine has been driven by its potential as a building block for more complex molecules with tailored biological activities.

One of the most compelling aspects of (3,3-Difluorocyclopentyl)methanamine is its utility in the synthesis of pharmacologically active agents. The cyclopentyl moiety provides a rigid scaffold that can be easily modified to introduce additional functional groups, while the amine group serves as a versatile handle for further chemical transformations. This flexibility has allowed researchers to explore various derivatives with potential applications in treating a wide range of diseases.

The pharmacological profile of (3,3-Difluorocyclopentyl)methanamine has been the subject of several recent studies. Initial investigations have suggested that this compound may possess inhibitory properties against certain enzymes and receptors involved in inflammatory and neurological pathways. These findings are particularly intriguing given the increasing demand for innovative treatments targeting these conditions.

Moreover, the structural features of (3,3-Difluorocyclopentyl)methanamine have made it a valuable tool in computational chemistry and molecular modeling studies. These studies aim to elucidate the interactions between the compound and biological targets at the molecular level, providing insights that can guide the design of more effective drug candidates. The computational analysis has revealed that the fluorinated cyclopentyl ring interacts favorably with specific amino acid residues in protein binding pockets, suggesting high binding affinity and potential therapeutic relevance.

The synthesis of (3,3-Difluorocyclopentyl)methanamine presents both challenges and opportunities for synthetic chemists. Traditional methods often involve multi-step processes that require specialized reagents and conditions. However, recent advancements in synthetic methodologies have made it possible to access this compound more efficiently and on larger scales. These improvements have opened up new avenues for exploring its applications in drug development.

The safety profile of (3,3-Difluorocyclopentyl)methanamine is another critical consideration in its potential use as a pharmaceutical intermediate. Preliminary toxicology studies have indicated that this compound is well-tolerated at moderate doses, although further research is needed to fully assess its long-term effects. These studies are essential for ensuring that any future drug candidates derived from this compound are safe and effective for human use.

The industrial significance of (3,3-Difluorocyclopentyl)methanamine extends beyond academic research. Pharmaceutical companies are increasingly interested in incorporating fluorinated amines into their drug discovery pipelines due to their perceived advantages in drug design. The availability of reliable synthetic routes and a growing body of preclinical data make this compound an attractive option for industry collaboration.

In conclusion, (3,3-Difluorocyclopentyl)methanamine (CAS No. 1260790-17-7) represents a promising candidate for further exploration in pharmaceutical chemistry. Its unique structural features and potential biological activities make it a valuable asset in the quest for novel therapeutics. As research continues to uncover new applications and synthetic strategies for this compound, its role in drug development is likely to expand significantly.